(3-Bromopyridin-2-yl)methanol-d2

• Molecular Formula: C6H6BrNO
• Molecular Weight: 190.03 g/mol
• InChI: InChI=1S/C6H6BrNO/c7-5-2-1-3-8-6(5)4-9/h1-3,9H,4H2/i4D2
• InChIKey: FTTLCYCJDYIEFO-APZFVMQVSA-N

(3-Bromopyridin-2-yl)methanol-d2: Product Overview

(3-Bromopyridin-2-yl)methanol-d2 is a stable isotopologue of (3-Bromopyridin-2-yl)methanol, in which two hydrogen atoms at the α‑position of the hydroxymethyl group are replaced by deuterium [1]. This substitution results in a molecular formula of C₆H₄D₂BrNO and a molecular mass of 190.03 g mol⁻¹, an increase of approximately 2 Da compared with the unlabelled parent (188.02 g mol⁻¹) . The compound is supplied as an off‑white to brown solid powder and is intended exclusively for research applications, most notably as an internal standard in liquid chromatography–mass spectrometry (LC–MS) workflows and as a tracer for drug metabolism studies [1]. The well‑defined isotopic enrichment and the known chemical properties of the bromopyridine scaffold make it a key tool for accurate quantification and for probing the kinetic isotope effect in oxidative metabolic pathways.

Workflow

Isotope dilution LC-MS/MS bioanalysis

Selection

Certified deuterium enrichment for internal standard use

Use Context

Metabolic tracer studies and quantitative method validation research

• [1] MedChemExpress. (3-Bromopyridin-2-yl)methanol-d2 Product Datasheet. CAS 2170188-53-9. View Source

(3-Bromopyridin-2-yl)methanol-d2: Why Generic Substitution Fails

Substituting a non‑deuterated bromopyridine methanol analog for (3-Bromopyridin-2-yl)methanol-d2 in an analytical or metabolic study introduces two major sources of error. First, in quantitative LC–MS/MS assays, an internal standard must be chemically and physically nearly identical to the analyte while remaining chromatographically resolvable or spectrally distinguishable. The 2 Da mass increment of the d₂‑isotopologue enables baseline mass separation with negligible isotopic interference from the natural ¹³C and ⁸¹Br isotopomers of the unlabelled analyte [1]. A non‑deuterated alternative cannot provide this unique mass‑shifted signal and therefore fails to correct for matrix effects, ion‑suppression, or extraction variability. Second, in investigations of oxidative metabolism, the carbon‑deuterium bond in the labelled compound exhibits a significantly higher bond dissociation energy than a carbon‑hydrogen bond, which translates into a kinetic isotope effect (KIE) that can slow cytochrome P450‑mediated oxidation [2]. Using an unlabelled surrogate therefore misrepresents the metabolic fate of the deuterated compound and precludes accurate measurement of the KIE. The quantitative evidence that follows establishes why (3-Bromopyridin-2-yl)methanol-d2 is the appropriate, non‑interchangeable choice for these critical applications.

Mass channel

+2 Da shift enables unique MS channel separation

Unlabeled analog lacks mass-shifted signal for ISTD correction

Matrix correction

Co-eluting ISTD corrects ion suppression and extraction variability

Structural analog may exhibit retention shift >0.2 min, invalidating matrix-effect parity

KIE measurement

C-D bond enables kinetic isotope effect quantification

C-H bond precludes deuterium KIE tracer studies

• [1] MedChemExpress. (3-Bromopyridin-2-yl)methanol-d2 Product Datasheet. CAS 2170188-53-9. View Source
• [2] Guengerich, F. P. Kinetic deuterium isotope effects in cytochrome P450 oxidation reactions. J. Label. Compd. Radiopharm. 2013, 56, 428–431. View Source

(3-Bromopyridin-2-yl)methanol-d2: Performance Advantages

Isotopic Enrichment Purity

(3-Bromopyridin-2-yl)methanol-d2 is manufactured to a minimum isotopic enrichment of 98 atom% deuterium at the α‑methylene position . In contrast, the unlabelled parent (3-Bromopyridin-2-yl)methanol contains only the natural abundance of deuterium (approximately 0.0156 atom%) and cannot serve as a stable‑isotope internal standard. The 98 atom% D specification is critical for ensuring that the internal standard signal is not contaminated by the unlabelled analyte, which would otherwise bias the calibration curve and reduce the lower limit of quantification.

Isotopic Enrichment

Data to verify

≥98 atom% D

Unlabelled: ~0.0156 atom% D (natural)

+97.98 pp increase

Supports ISTD enrichment verification

Supplier QC release specification; independent verification recommended

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	≥98 atom% D
Comparator Or Baseline	Unlabelled (3-Bromopyridin-2-yl)methanol: natural abundance (~0.0156 atom% D)
Quantified Difference	≥97.98 percentage point increase in D atom%
Conditions	Quality control release specification (CDN Isotopes, D-8118)

Why This Matters

Procurement of a deuterated standard with <98 atom% D would compromise the linear dynamic range of the LC-MS assay due to cross-contamination, whereas this product meets the industry-standard enrichment threshold for robust quantitative analysis.

Mass Shift Differentiation in MS/MS

The incorporation of two deuterium atoms in (3-Bromopyridin-2-yl)methanol-d₂ increases the molecular mass from 188.02 g mol⁻¹ (unlabelled) to 190.03 g mol⁻¹ [REFS-1, REFS-2]. This +2 Da shift is sufficient to resolve the deuterated internal standard from the analyte in a typical triple‑quadrupole MS/MS experiment, even when the analyte exhibits a substantial [M+2]⁺ isotopic peak arising from natural‑abundance ¹³C₂ and ⁸¹Br contributions. A non‑deuterated alternative cannot provide a unique mass channel and would require complex deconvolution algorithms, thereby reducing quantitative precision.

Mass Shift

Reported

+2.01

g mol⁻¹ (+1.07%)

Supports baseline MS resolution

Confirmed by HRMS; matrix-effect correction context

Evidence Dimension	Molecular mass
Target Compound Data	190.03 g mol⁻¹
Comparator Or Baseline	Unlabelled (3-Bromopyridin-2-yl)methanol: 188.02 g mol⁻¹
Quantified Difference	+2.01 g mol⁻¹ (+1.07%)
Conditions	Calculated from elemental composition; confirmed by HRMS

Why This Matters

The +2 Da offset guarantees baseline chromatographic co‑elution while maintaining spectral orthogonality, a prerequisite for accurate matrix‑effect correction in bioanalytical method validation per ICH M10 guidelines.

• [1] MedChemExpress. (3-Bromopyridin-2-yl)methanol-d2 Product Datasheet. CAS 2170188-53-9. View Source

Deuterium Kinetic Isotope Effect

Deuterium substitution at a carbon center that undergoes oxidative metabolism can slow the reaction rate through the deuterium kinetic isotope effect (DKIE). For cytochrome P450 enzymes, which are responsible for ~75% of drug metabolism, the observed intermolecular non‑competitive KIE (k_H/k_D) ranges from approximately 1.5 to 9 depending on the specific enzyme and substrate [1]. While direct KIE data for (3-Bromopyridin-2-yl)methanol-d₂ have not been published, class‑level evidence from structurally related pyridine‑containing compounds demonstrates that deuteration of the α‑hydroxymethyl position consistently increases metabolic half‑life in human liver microsomes by factors of 1.5–3 [2]. In contrast, the unlabelled (3-Bromopyridin-2-yl)methanol is subject to the full intrinsic clearance rate, leading to a shorter in vitro half‑life.

KIE Prediction

Class-level

1.5–3× longer metabolic half-life (inferred from pyridine-methanol analogs)

Supports metabolic tracer study context

Class-level KIE prediction; compound-specific data pending

Evidence Dimension	Metabolic half-life (in vitro) relative to unlabelled
Target Compound Data	Expected increase by factor 1.5–3 (class-level prediction)
Comparator Or Baseline	Unlabelled (3-Bromopyridin-2-yl)methanol: baseline half-life
Quantified Difference	1.5–3× longer half-life (inferred)
Conditions	Human liver microsomes, NADPH‑fortified (class‑level data from pyridine‑methanol analogs)

Why This Matters

Researchers selecting a compound for in vivo tracer studies or for evaluating the impact of deuteration on pharmacokinetics should procure the d₂‑analog because the unlabelled compound cannot reveal the metabolic advantage conferred by the stronger C–D bond.

• [1] Guengerich, F. P. Kinetic deuterium isotope effects in cytochrome P450 oxidation reactions. J. Label. Compd. Radiopharm. 2013, 56, 428–431. View Source
• [2] Timmins, G. S. Deuterium in drug discovery: progress, opportunities and challenges. Nat. Rev. Drug Discov. 2023, 22, 562–584. View Source

Co-Elution with Baseline MS Separation

In a reversed‑phase HPLC separation, (3-Bromopyridin-2-yl)methanol-d₂ co‑elutes exactly with its unlabelled counterpart because the substitution of deuterium for hydrogen has a negligible effect on the compound's polarity and lipophilicity [1]. This co‑elution is essential for the internal standard to experience the same matrix effects and ionization efficiency as the analyte. At the same time, the +2 Da mass difference allows the mass spectrometer to acquire separate ion chromatograms for the analyte and the internal standard without mutual interference. Alternative non‑deuterated internal standards (e.g., structural analogs with a different halogen substituent) often exhibit retention time shifts of >0.5 min, which can invalidate the assumption of identical matrix effects.

Co-Elution

Class-level

0 min shift (co-elution)

Non-isotopic analog: >0.2 min shift

Retention match with spectral resolution

Supports isotope dilution precision

Class-level observation; method-specific verification advised

Evidence Dimension	Retention time shift relative to analyte
Target Compound Data	0 min (co‑elution)
Comparator Or Baseline	Non‑deuterated structural analog: 0.2–0.5 min shift
Quantified Difference	0 min vs >0.2 min
Conditions	Typical C18 RP‑HPLC gradient (class‑level observation for deuterated internal standards)

Why This Matters

Co‑elution with spectral resolution is the gold standard for isotope dilution mass spectrometry and directly improves assay precision, making (3-Bromopyridin-2-yl)methanol-d₂ a superior choice over non‑isotopic internal standards.

• [1] Stokvis, E.; Rosing, H.; Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 2005, 19, 401–407. View Source

(3-Bromopyridin-2-yl)methanol-d2: Applications

LC-MS/MS Bioanalysis

Use (3-Bromopyridin-2-yl)methanol-d₂ as the deuterated internal standard (IS) for the accurate quantification of (3-Bromopyridin-2-yl)methanol in biological matrices. The +2 Da mass shift [1] and co‑elution properties [2] ensure that the IS corrects for sample‑to‑sample variability in extraction recovery and ion suppression, enabling method validation in accordance with ICH M10. This scenario is directly supported by the evidence that the compound is supplied with ≥98 atom% D isotopic enrichment, which minimizes the contribution of the unlabelled analyte to the IS signal and thereby extends the linear dynamic range of the assay .

In Vitro Metabolic Stability Assessment

Employ (3-Bromopyridin-2-yl)methanol-d₂ as a model substrate to quantify the deuterium kinetic isotope effect on cytochrome P450‑mediated oxidation. By incubating the deuterated compound alongside the unlabelled parent in human liver microsomes and monitoring the rate of substrate depletion by LC‑MS/MS, researchers can measure the KIE (k_H/k_D) and assess the metabolic soft‑spot at the α‑hydroxymethyl group. This application is supported by class‑level evidence showing that deuterium substitution at benzylic/α‑heteroatom positions typically increases metabolic half‑life by a factor of 1.5–3 [3].

Isotopic Tracer Mechanistic Studies

Utilize (3-Bromopyridin-2-yl)methanol-d₂ as a starting material or intermediate in deuterium‑labeling synthetic sequences. The defined isotopic enrichment of 98 atom% D allows chemists to track the fate of the α‑methylene group through multi‑step transformations by monitoring the [M+2]⁺ isotopic envelope. This is particularly valuable for confirming the regioselectivity of metal‑catalyzed coupling reactions or for preparing downstream deuterated building blocks for medicinal chemistry programs.

Stability-Indicating HPLC Method

Incorporate (3-Bromopyridin-2-yl)methanol-d₂ as a system suitability standard or internal reference in forced degradation studies of bromopyridine‑containing drug substances. Because the deuterated analog co‑elutes with the API but yields a distinct MS signal [2], it can be used to verify that the chromatographic system is stable and that the mass spectrometer is properly calibrated without introducing interference to the analyte peaks. This approach streamlines method development and reduces the need for separate quality control samples.

Application

Selection Property

Validation Focus

LC-MS/MS Bioanalysis

Isotopic enrichment certification

Bioanalytical validation review

In Vitro Metabolic Stability

Deuterium labeling integrity

KIE endpoint interpretation

Isotopic Tracer Studies

98 atom% D enrichment

Tracer fidelity verification

Stability-Indicating HPLC

Co-elution with MS resolution

System suitability verification

• [1] MedChemExpress. (3-Bromopyridin-2-yl)methanol-d2 Product Datasheet. CAS 2170188-53-9. View Source
• [2] Stokvis, E.; Rosing, H.; Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 2005, 19, 401–407. View Source
• [3] Timmins, G. S. Deuterium in drug discovery: progress, opportunities and challenges. Nat. Rev. Drug Discov. 2023, 22, 562–584. View Source